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Compound of Interest

Compound Name: 4-Butylphenol-d5

Cat. No.: B582293 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Quantitative solubility data for 4-Butylphenol-d5 in organic solvents is not readily

available in the public domain. This guide provides solubility data for the non-deuterated

analog, 4-tert-butylphenol, as a close structural surrogate. The principles and methodologies

described are applicable for determining the solubility of 4-Butylphenol-d5.

Introduction
4-Butylphenol-d5 is a deuterated form of 4-butylphenol, an alkylated phenol of significant

interest in various industrial and research applications. Its solubility in organic solvents is a

critical parameter for its use in chemical synthesis, formulation, and analytical applications,

including its use as an internal standard in mass spectrometry and NMR spectroscopy. This

guide provides a summary of available solubility data for the non-deuterated analog and

outlines a general experimental protocol for determining solubility.

Core Concepts of Solubility
The solubility of a compound is governed by the principle of "like dissolves like," which relates

to the polarity of the solute and the solvent. 4-tert-Butylphenol possesses both a polar hydroxyl

(-OH) group capable of hydrogen bonding and a nonpolar tert-butyl group. This amphiphilic

nature dictates its solubility profile. While the hydroxyl group contributes to solubility in polar

solvents, the bulky alkyl group enhances solubility in nonpolar organic solvents.[1]
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Solubility Data for 4-tert-Butylphenol
The following table summarizes the available qualitative and quantitative solubility data for 4-

tert-butylphenol in various solvents.

Solvent
Chemical
Formula

Type Solubility
Temperatur
e (°C)

Reference

Water H₂O Polar Protic 0.6 g/L 20 [2]

Water H₂O Polar Protic 580 mg/L 25 [3]

Water H₂O Polar Protic 610 mg/L 25 [3]

Water H₂O Polar Protic
607.2 mg/L

(pH 6-7)
25 [3]

Ethanol C₂H₅OH Polar Protic Soluble Not Specified

Ether (C₂H₅)₂O Polar Aprotic Soluble Not Specified

Chloroform CHCl₃ Polar Aprotic Soluble Not Specified

Acetone (CH₃)₂CO Polar Aprotic
Generally

Soluble
Not Specified

Alkalis -
Aqueous

Basic
Soluble Not Specified

Note: The water solubility data was determined using methods similar to OECD Guideline 105

and ASTM E1148-02.

Experimental Protocol for Solubility Determination
The following is a generalized protocol for determining the solubility of a solid compound like 4-
Butylphenol-d5 in an organic solvent using the isothermal shake-flask method.

4.1. Materials and Equipment

4-Butylphenol-d5 (solid)
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Selected organic solvent (analytical grade)

Analytical balance

Vials with screw caps

Constant temperature shaker bath

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

Analytical instrument for quantification (e.g., HPLC-UV, GC-MS)

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid 4-Butylphenol-d5 to a vial containing a known volume or

mass of the organic solvent. The presence of undissolved solid is essential to ensure

saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a constant temperature shaker bath and agitate for a predetermined time

(e.g., 24-48 hours) to allow the system to reach equilibrium.

Sample Collection and Preparation:

After the equilibration period, cease agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe and immediately

filter it through a syringe filter into a clean vial to remove any suspended solid particles.

Analysis:

Accurately dilute the filtered saturated solution with the same organic solvent to a

concentration within the calibrated range of the analytical instrument.
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Analyze the diluted sample using a validated analytical method to determine the

concentration of 4-Butylphenol-d5.

Calculation of Solubility:

Calculate the original concentration in the saturated solution by accounting for the dilution

factor.

Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Workflow for Solubility Determination
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Caption: Experimental workflow for the shake-flask solubility determination method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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